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Compound of Interest

Compound Name: 2,3-Dimethylpentane

Cat. No.: B165511

For Immediate Reference: Researchers, scientists, and drug development professionals
handling 2,3-Dimethylpentane must adhere to stringent safety protocols due to its hazardous
nature. This guide provides essential information on personal protective equipment (PPE), safe
handling procedures, and disposal plans.

2,3-Dimethylpentane is a highly flammable liquid and vapor that can cause skin irritation and
may lead to drowsiness or dizziness.[1][2][3][4] Aspiration of this chemical may be fatal if
swallowed and it is very toxic to aquatic life with long-lasting effects.[1][2][3][4] Strict adherence
to safety protocols is crucial to mitigate these risks.

Personal Protective Equipment (PPE) Selection
The appropriate PPE should be selected based on a thorough risk assessment of the specific
procedures being performed.

Eye and Face Protection:

* Requirement: Tightly sealed chemical safety goggles are mandatory to protect against
splashes.[1][5] These should comply with OSHA's eye and face protection regulations in 29
CFR 1910.133 or European Standard EN166.[5]

» Additional Protection: In situations with a higher risk of splashing, a face shield should be
used in addition to safety goggles.[6]
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Skin and Body Protection:

e Gloves: Protective gloves are essential to prevent skin contact.[1] While specific

breakthrough time data for 2,3-Dimethylpentane is limited, recommendations for chemically

similar substances like n-Heptane suggest the use of Nitrile, Polyvinyl Alcohol, Viton, or

Barrier® gloves.[6] It is critical to consult the glove manufacturer's specific chemical

resistance data. Immediately remove and replace gloves upon any sign of contamination.

o Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.[5] A lab

coat is standard, and for larger quantities or splash risks, chemically resistant aprons or

coveralls are recommended.

Respiratory Protection:

o General Use: Respiratory protection is not typically required under normal laboratory

conditions with adequate ventilation.[1][5]

o High-Risk Scenarios: If there is a potential for exposure to exceed established limits, or if

working in a poorly ventilated area, a NIOSH-approved respirator with organic vapor

cartridges is necessary.[6][7] A written respiratory protection program that includes fit testing

and medical exams, as described in the OSHA Respiratory Protection Standard (29 CFR
1910.134), must be implemented.[6]

Quantitative Safety Data

The following table summarizes key quantitative safety data for 2,3-Dimethylpentane.

Parameter Value Source

ACGIH TLV (TWA) 400 ppm [2][6]

ACGIH STEL 500 ppm [6]

Flash Point -25 °C (-13 °F) [1]

Boiling Point 89.8 °C (193.6 °F) [1]

Lower Explosion Limit 1.1% [1]

Upper Explosion Limit 6.8% [1]
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Operational and Disposal Plans

Handling and Storage:

Ventilation: Always handle 2,3-Dimethylpentane in a well-ventilated area, preferably within a
chemical fume hood.[5]

Ignition Sources: It is highly flammable; keep it away from heat, sparks, open flames, and
other ignition sources.[1][5] Use only non-sparking tools and explosion-proof equipment.[5]

[6]

Grounding: Ground and bond containers when transferring the material to prevent static
electricity discharge.[5][6]

Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container away from
incompatible materials such as oxidizing agents.[1][5][6]

Spill Management:

Evacuate and Secure: Immediately evacuate non-essential personnel and secure the area.

[6]
Eliminate Ignition Sources: Remove all sources of ignition.[6]

Containment: Absorb the spill with an inert, non-combustible material such as sand,
vermiculite, or earth.[6] Do not use combustible materials like sawdust.

Collection: Place the absorbed material into a sealed, properly labeled container for disposal.

[6]

Ventilation and Cleaning: Ventilate the area and wash the spill site after the material has
been collected.[6]

Disposal:

Hazardous Waste: 2,3-Dimethylpentane and any contaminated materials must be disposed
of as hazardous waste.[1]
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» Regulations: Follow all local, regional, national, and international regulations for hazardous
waste disposal.[1][3] Do not allow the chemical to enter sewers or waterways.[6]

Visualized Workflows

To further clarify the necessary safety protocols, the following diagrams illustrate the decision-
making process for PPE selection and the procedural steps for safe handling and disposal.

Caption: PPE selection workflow for handling 2,3-Dimethylpentane.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.cpachem.com/msds?num=SB7130&dnl=sd_-_2%2C3-Dimethylpentane_CAS_565-59-3_%28SB7130%29_%28EU%29.pdf
https://www.tcichemicals.com/IN/en/p/D0768
https://www.nj.gov/health/eoh/rtkweb/documents/fs/4147.pdf
https://www.benchchem.com/product/b165511?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Preparation

Start: Prepare for Handling

Ensure Adequate Ventilation
(Fume Hood)

A

[ Remove Ignition Sources ]

\ 4

[ Don Appropriate PPE ]

Handling & Spill I: 'esponse

[ Handle 2,3-Dimethylpentane j

I8} Work Complete

Disposal

-

Collect Waste
(Contaminated PPE, excess chemical)

\

-
es
. . Y
Follow Spill Protocol:
1. Evacuate & Secure
2. Absorb with Inert Material [ Label as Hazardous Waste j
3. Collect in Sealed Container
\

[ Store Waste in Designated Area ]

Dispose via Certified Vendor

Click to download full resolution via product page

Caption: Safe handling and disposal workflow for 2,3-Dimethylpentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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